alpha-Methyl-5-(p-nitrophenyl)furfuryl Alcohol

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 1-[5-(4-nitrophenyl)furan-2-yl]ethanol
• InChI: InChI=1S/C12H11NO4/c1-8(14)11-6-7-12(17-11)9-2-4-10(5-3-9)13(15)16/h2-8,14H,1H3
• InChI Key: YUAREFKRONIWIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(O1)C2=CC=C(C=C2)[N+](=O)[O-])O

Description

Alpha-Methyl-5-(p-nitrophenyl)furfuryl Alcohol is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium borohydride (9.0 g, 0.34 mole) was added in portions to a stirred mixture of 55 g (0.24 mole) of methyl 5-(p-nitrophenyl)-2-furyl ketone in 700 ml of methanol at 20°-25° over 45 minutes. The mixture was stirred at ambient temperature for 4 hours and allowed to stand overnight. Some insoluble material was removed by filtration and discarded. The filtrate was poured into a mixture of ice and water (3 liters) and made acidific with 5% aqueous HCl. The brown oil which was deposited solidified on standing and was collected by filtration to give 56 g (100%) of title compound. Recrystallization from a cyclohexane-benzene mixture gave an analytical sample, m.p. 69.5°-70.5°.